1-{[2-chloro-1-(chloromethyl)ethyl]sulfonyl}butane

• IUPAC Name: 1-(1,3-dichloropropan-2-ylsulfonyl)butane
• InChI: InChI=1S/C7H14Cl2O2S/c1-2-3-4-12(10,11)7(5-8)6-9/h7H,2-6H2,1H3
• InChI Key: PFEZNPJEFNSUNA-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)C(CCl)CCl
• Molecular Formula: C7H14Cl2O2S
• Molecular Weight: 233.16 g/mol

Description

1-{[2-chloro-1-(chloromethyl)ethyl]sulfonyl}butane, also known as CBES, is a chemical compound that has gained significant attention in scientific research. CBES is a sulfonate ester that is used as a sulfonating agent and a cross-linking reagent. It has been widely studied for its potential applications in various fields, including medicinal chemistry, materials science, and biochemistry.

Mechanism of Action

The mechanism of action of 1-{[2-chloro-1-(chloromethyl)ethyl]sulfonyl}butane involves the formation of covalent bonds between the sulfonate ester group of 1-{[2-chloro-1-(chloromethyl)ethyl]sulfonyl}butane and the target molecule. This covalent bond formation results in the cross-linking of the target molecule, which can lead to changes in its structure and function.
Biochemical and Physiological Effects:
1-{[2-chloro-1-(chloromethyl)ethyl]sulfonyl}butane has been shown to have various biochemical and physiological effects. In vitro studies have shown that 1-{[2-chloro-1-(chloromethyl)ethyl]sulfonyl}butane can cross-link proteins and modify their structure and function. In vivo studies have shown that 1-{[2-chloro-1-(chloromethyl)ethyl]sulfonyl}butane can be used as a drug delivery system and can target specific tissues and organs.

Advantages and Limitations for Lab Experiments

1-{[2-chloro-1-(chloromethyl)ethyl]sulfonyl}butane has several advantages for use in lab experiments. It is a stable and highly reactive compound that can be easily synthesized. It can be used as a cross-linking reagent for proteins and other biomolecules, and it can be used as a sulfonating agent for the modification of materials. However, 1-{[2-chloro-1-(chloromethyl)ethyl]sulfonyl}butane also has some limitations, including its potential toxicity and the need for careful handling.

Future Directions

There are several future directions for research on 1-{[2-chloro-1-(chloromethyl)ethyl]sulfonyl}butane. One potential direction is the development of new drug delivery systems using 1-{[2-chloro-1-(chloromethyl)ethyl]sulfonyl}butane as a cross-linking reagent. Another potential direction is the modification of materials using 1-{[2-chloro-1-(chloromethyl)ethyl]sulfonyl}butane as a sulfonating agent. Additionally, further research is needed to better understand the biochemical and physiological effects of 1-{[2-chloro-1-(chloromethyl)ethyl]sulfonyl}butane and its potential toxicity.

Scientific Research Applications

1-{[2-chloro-1-(chloromethyl)ethyl]sulfonyl}butane has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, 1-{[2-chloro-1-(chloromethyl)ethyl]sulfonyl}butane has been used as a cross-linking reagent for the synthesis of various drugs and drug delivery systems. In materials science, 1-{[2-chloro-1-(chloromethyl)ethyl]sulfonyl}butane has been used as a sulfonating agent for the modification of polymers and other materials. In biochemistry, 1-{[2-chloro-1-(chloromethyl)ethyl]sulfonyl}butane has been used as a cross-linking reagent for the study of protein-protein interactions and protein structure.